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Compound of Interest

2-Cyano-5-hydroxy-N,N-
Compound Name:
dimethylbenzamide

Cat. No.: B14833058

Get Quote

Executive Summary & ldentity Profile

2-Cyano-5-hydroxy-N,N-dimethylbenzamide is a functionalized benzamide derivative often

utilized as a metabolic reference standard or a scaffold intermediate in medicinal chemistry. Its
structural integration of a nitrile (cyano) group and a phenolic hydroxyl moiety on a
dimethylbenzamide core makes it a critical analyte for studying the metabolic fate of
benzamide-based pharmacophores, particularly in the context of oxidative metabolism
(hydroxylation) and hydrolytic stability.

Physicochemical Identity Table[1]
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Data Specification

Chemical Name

2-Cyano-5-hydroxy-N,N-dimethylbenzamide

CAS Registry Number

1243408-19-6

Molecular Formula C10H10N202
Molecular Weight 190.20 g/mol
Monoisotopic Mass 190.0742 Da

SMILES CN(C)C(=0)C1=CC(0)=CC=C1C#N
(Predicted) Specific key depends on tautomer,
INChl Key
generally stable as phenol
Appearance Off-white to pale yellow solid
N Soluble in DMSO, Methanol; Sparingly soluble
Solubility

in water

Structural Analysis & Synthetic Logic

Understanding the synthesis of this compound is essential for researchers needing to generate

authentic standards for metabolite identification. The presence of the ortho-cyano group

relative to the amide, combined with a meta-hydroxyl group, presents a regiochemical

challenge that requires a specific synthetic strategy to avoid side reactions (e.g., hydrolysis of

the nitrile).

Retrosynthetic Pathway

The most robust route to 2-Cyano-5-hydroxy-N,N-dimethylbenzamide avoids direct

manipulation of the sensitive phenol and nitrile simultaneously. A "Late-Stage Deprotection”

strategy is recommended.

Proposed Synthetic Workflow (Graphviz Diagram)

zedCyanauun‘ Yield ~70% ‘ 2 h ‘ nnnnnnnnnnn ‘ a 2-Cyano-5-hydroxy-
d(PPh3 N.N-dimethylbenzamide ‘ (8813, -78°C) N.N-dimethylbenzamide
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Figure 1: Proposed synthetic route utilizing a methoxy-protected precursor to ensure stability of

the phenol during the cyanation step.

Mechanistic Insight[3]

Amide Formation: The steric bulk of the ortho-bromo group in the starting material (2-Bromo-
5-methoxybenzoic acid) requires a potent coupling agent like HATU or conversion to the acid
chloride to ensure complete reaction with dimethylamine.

Cyanation: Standard nucleophilic substitution is difficult on aryl bromides. A Palladium-
catalyzed reaction (e.g., using Zinc Cyanide) is preferred over copper-mediated methods to
prevent harsh conditions that might hydrolyze the amide.

Demethylation: Boron tribromide (BBr3) is the reagent of choice for cleaving the methyl ether
to reveal the free hydroxyl group. This must be performed at low temperature (-78°C) to
prevent attack on the nitrile or amide functionalities.

Analytical Characterization Protocols

For researchers validating this compound in biological matrices (e.g., plasma, urine), the

following self-validating analytical protocols are recommended.

A. High-Performance Liquid Chromatography (HPLC)

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 um, 4.6 x 100 mm).

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 10 minutes.

Detection: UV at 254 nm (aromatic) and 210 nm (amide).

Expected Retention: The compound is moderately polar due to the hydroxyl group. Expect
elution earlier than its methoxy-precursor.
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B. Mass Spectrometry (LC-MS/MS)

« lonization: Electrospray lonization (ESI) in Positive Mode.
e Parent lon: [M+H]* =191.2 m/z.
o Key Fragments (MS2):
o Loss of Dimethylamine (-45 Da): ~146 m/z (Acylium ion).

o Loss of CO (-28 Da) from acylium: ~118 m/z.

C. Nuclear Magnetic Resonance (NMR)

The *H-NMR spectrum in DMSO-de will exhibit distinct features due to the restricted rotation of
the N,N-dimethyl amide bond.

Proton Chemical Shift

. Multiplicity Integration Assignment

Environment (0 ppm)

) ) Exchangeable -
Phenolic OH 10.5-11.0 Broad Singlet 1H oH
Aromatic H3 76-7.7 Doublet (d) 1H Ortho to CN
Aromatic H6 6.8-6.9 Doublet (d) 1H Ortho to Amide

) Doublet of Meta to
Aromatic H4 6.9-7.0 1H i

Doublets (dd) CN/Amide

N-Methyl A 2.95 Singlet 3H N-CHs (cis)
N-Methyl B 3.05 Singlet 3H N-CHs (trans)

Note: The two N-methyl signals appear as distinct singlets at room temperature due to the
partial double bond character of the C-N amide bond.

Biological Relevance & Application[5]

This compound typically arises in drug development workflows as:
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e Phase | Metabolite: A product of cytochrome P450 (CYP) mediated hydroxylation of a parent
"2-cyano-N,N-dimethylbenzamide" scaffold.

» Impurity Marker: A degradation product in the synthesis of complex benzamide-based kinase
inhibitors.

Logical Workflow for Metabolite Identification

When detecting this molecule in a biological sample, use the following decision tree to confirm
identity.

Biological Sample
(Plasma/Urine)

:

LC-MS/MS Screening
Target: m/z 191.2

Peak Detected?

Not Detected Retention Time Check
Matches Synthetic Std?
Yes No

Identity Confirmed: Potential Isomer:

2-Cyano-5-hydroxy-N,N-dimethylbenzamide (e.g., 4-hydroxy isomer)

Click to download full resolution via product page
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Figure 2: Analytical decision tree for confirming the presence of the metabolite using the
synthetic standard.

References

e BLDpharm. (2024). Product Analysis: 2-Cyano-5-hydroxy-N,N-dimethylbenzamide (CAS
1243408-19-6).[1] Retrieved from

e PubChem. (2024). Compound Summary: Benzamide Derivatives. National Library of
Medicine. Retrieved from

e Hogberg, T. (1987). Novel methods for the synthesis of benzamide derivatives. Journal of
Organic Chemistry, 52(10), 2033-2036. (Cited for general benzamide synthesis
methodology).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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» To cite this document: BenchChem. [Technical Guide: Characterization and Synthesis of 2-
Cyano-5-hydroxy-N,N-dimethylbenzamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14833058/docs#technical-guide-characterization-
and-synthesis-of-2-cyano-5-hydroxy-n-n-dimethylbenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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